Cas no 25260-36-0 (2-chloro-1-(4-pyridyl)ethanone;hydrochloride)

• Product Name: 2-chloro-1-(4-pyridyl)ethanone;hydrochloride
• CAS No: 25260-36-0
• MF: C₇H₇Cl₂NO
• MW: 192.042579889297
• MDL: MFCD08692051
• CID: 851450
• PubChem ID: 12215235
• Update Time: 2025-05-20

2-chloro-1-(4-pyridyl)ethanone;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(4-pyridinyl)ethanone Hydrochloride
• 2-CHLORO-1-(PYRIDIN-4-YL)ETHANONE hydrochloride
• 2-chloro-1-pyridin-4-ylethanone,hydrochloride
• Ethanone, 2-chloro-1-(4-pyridinyl)-, hydrochloride
• 4-Chloracetyl-pyridin-hydrochlorid
• 2-CHLORO-1-(4-PYRIDINYL)ETHANONE HCL
• C7H6ClNO.HCl
• 5498AJ
• TRA0032172
• 2-Chloro-1-(4-pyridinyl)ethanone, HCl
• SY011676
• AB0057410
• 2-chloro-1-pyridin-4-ylethanone;hydrochloride
• 2-Chloro-1-(4-pyridinyl)ethanoneHydrochloride
• 2-CHLORO
• 2-chloro-1-(4-pyridyl)ethanone;hydrochloride
• AS-31648
• 2-chloro-1-(pyridin-4-yl)ethan-1-one hydrochloride
• SCHEMBL4898869
• AKOS023552857
• SB52735
• EN300-1071954
• DB-067361
• MFCD08692051
• Z1198181039
• IFLAB-BB F2108-0112
• DTXSID90480817
• 25260-36-0

• MDL： MFCD08692051
• Inchi： 1S/C7H6ClNO.ClH/c8-5-7(10)6-1-3-9-4-2-6;/h1-4H,5H2;1H
• InChI Key： BJGYKDZVSXPTIN-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CN=CC=1)=O.Cl

Computed Properties

• Exact Mass: 190.99000
• Monoisotopic Mass: 190.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30

Experimental Properties

• PSA: 29.96000
• LogP: 2.30510

Additional information on 2-chloro-1-(4-pyridyl)ethanone;hydrochloride

2-Chloro-1-(4-Pyridyl)Ethanone Hydrochloride: A Comprehensive Overview

2-Chloro-1-(4-pyridyl)ethanone hydrochloride, also known by its CAS number 25260-36-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has been the subject of extensive research, particularly in recent years, due to its potential applications in drug development and chemical synthesis.

The molecular structure of 2-chloro-1-(4-pyridyl)ethanone hydrochloride consists of a pyridine ring substituted at the 4-position with a chloroethyl ketone group. This arrangement imparts the compound with distinct chemical reactivity and biological activity. The hydrochloride salt form is particularly stable and is commonly used in laboratory settings for its ease of handling and solubility properties.

Recent studies have focused on the synthesis and optimization of this compound. Researchers have explored various synthetic pathways, including nucleophilic substitution reactions and condensation reactions, to improve the yield and purity of 2-chloro-1-(4-pyridyl)ethanone hydrochloride. These advancements have not only enhanced the efficiency of production but also opened new avenues for its application in medicinal chemistry.

In terms of pharmacological activity, 2-chloro-1-(4-pyridyl)ethanone hydrochloride has shown promising results in preclinical studies. It has been investigated for its potential as an anticancer agent, with research indicating that it may inhibit certain enzymes involved in tumor growth and metastasis. Additionally, the compound has demonstrated selectivity towards specific receptor targets, making it a candidate for targeted therapy development.

The versatility of 2-chloro-1-(4-pyridyl)ethanone hydrochloride extends beyond pharmacology into materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in catalysis, gas storage, and sensing technologies.

From an environmental perspective, recent research has also examined the biodegradation pathways of 2-chloro-1-(4-pyridyl)ethanone hydrochloride. Understanding its environmental fate is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, 2-chloro-1-(4-pyridyl)ethanone hydrochloride (CAS No. 25260-36-0) is a multifaceted compound with diverse applications across various scientific disciplines. Its continued exploration promises to yield further insights into its chemical properties, biological effects, and technological uses.